Cas no 132034-04-9 (1-phenyl-3-pyridin-2-yl-2-thioxoimidazolidine-4,5-dione)

• Product name: 1-phenyl-3-pyridin-2-yl-2-thioxoimidazolidine-4,5-dione
• CAS No: 132034-04-9
• MF: C₁₄H₉N₃O₂S
• MW: 283.305161237717
• CID: 1234162
• PubChem ID: 3076677

1-phenyl-3-pyridin-2-yl-2-thioxoimidazolidine-4,5-dione Chemical and Physical Properties

Names and Identifiers

• 1-phenyl-3-pyridin-2-yl-2-thioxoimidazolidine-4,5-dione
• 1-phenyl-3-pyridin-2-yl-2-sulfanylideneimidazolidine-4,5-dione
• 1-Phenyl-3-(2-pyridinyl)-2-thioxo-4,5-imidazolidinedione
• DTXSID40157320
• 4,5-Imidazolidinedione, 1-phenyl-3-(2-pyridinyl)-2-thioxo-
• 132034-04-9

• Inchi： InChI=1S/C14H9N3O2S/c18-12-13(19)17(11-8-4-5-9-15-11)14(20)16(12)10-6-2-1-3-7-10/h1-9H
• InChI Key： SFSJBWOYPUUIOW-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)N2C(=O)C(=O)N(C2=S)C3=CC=CC=N3

Computed Properties

• Exact Mass: 283.04167
• Monoisotopic Mass: 283.04154771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.6Ų
• XLogP3: 2.4

Experimental Properties

• PSA: 53.51